Cas no 89660-25-3 (1-Methyl-3-phenyl-5-chloroimidazo(4,5-b)pyridine-2-thione)
89660-25-3 structure
Product Name:1-Methyl-3-phenyl-5-chloroimidazo(4,5-b)pyridine-2-thione
CAS No:89660-25-3
MF:C13H10ClN3S
MW:275.756599903107
CID:2683622
Update Time:2023-08-07
1-Methyl-3-phenyl-5-chloroimidazo(4,5-b)pyridine-2-thione Chemical and Physical Properties
Names and Identifiers
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- 1-Methyl-3-phenyl-5-chloroimidazo(4,5-b)pyridine-2-thione
- 5-Chloro-1-methyl-3-phenyl-1H-imidazo(4,5-b)pyridine-2(3H)-thione
- 1H-Imidazo(4,5-b)pyridine-2(3H)-thione, 5-chloro-1-methyl-3-phenyl-
- 2H-Imidazo(4,5-b)pyridine-2-thione, 1,3-dihydro-5-chloro-1-methyl-3-phenyl-
- 5-Chloro-1-methyl-3-phenyl-1H-imidazo[4,5-b]pyridine-2(3H)-thione
- 5-Chloro-1-methyl-3-phenyl-1,3-dihydro-2H-imidazo[4,5-b]pyridine-2-thione
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- Inchi: 1S/C13H10ClN3S/c1-16-10-7-8-11(14)15-12(10)17(13(16)18)9-5-3-2-4-6-9/h2-8H,1H3
- InChI Key: HEEBAJBZRQZWHV-UHFFFAOYSA-N
- SMILES: ClC1C=CC2=C(N=1)N(C1C=CC=CC=1)C(N2C)=S
- BRN: 5057962
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 332
- Topological Polar Surface Area: 51.5
1-Methyl-3-phenyl-5-chloroimidazo(4,5-b)pyridine-2-thione Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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